Cas no 66413-44-3 (4-hydroxybestatin)

• Product name: 4-hydroxybestatin
• CAS No: 66413-44-3
• MF: C₁₆H₂₄N₂O₅
• MW: 324.372164726257
• CID: 963945
• PubChem ID: 6455323

4-hydroxybestatin Chemical and Physical Properties

Names and Identifiers

• 4-hydroxybestatin
• (2S)-2-[[3-amino-2-hydroxy-4-(4-hydroxyphenyl)butanoyl]amino]-4-methylpentanoic acid
• SCHEMBL10509278
• (2S)-2-[[3-amino-2-hydroxy-4-(4-hydroxyphenyl)butanoyl]amino]-4-methyl-pentanoic acid
• DTXSID50985075
• N-[3-Amino-1,2-dihydroxy-4-(4-hydroxyphenyl)butylidene]leucine
• (3-amino-2-hydroxy-4-(4-hydroxyphenyl)butanoyl)-L-leucine
• AKOS030531690
• L-Leucine, N-(3-amino-2-hydroxy-4-(4-hydroxyphenyl)-1-oxobutyl)-
• 66413-44-3

• Inchi： InChI=1S/C16H24N2O5/c1-9(2)7-13(16(22)23)18-15(21)14(20)12(17)8-10-3-5-11(19)6-4-10/h3-6,9,12-14,19-20H,7-8,17H2,1-2H3,(H,18,21)(H,22,23)/t12?,13-,14?/m0/s1
• InChI Key： FRMXVEDKXFUWRZ-MOKVOYLWSA-N
• SMILES： CC(C)CC(C(=O)O)NC(=O)C(C(CC1=CC=C(C=C1)O)N)O

Computed Properties

• Exact Mass: 324.168522
• Monoisotopic Mass: 324.168522
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 133
• XLogP3: -1.3

Experimental Properties

• Density: 1.267
• Boiling Point: 661.8°C at 760 mmHg
• Flash Point: 354°C
• Refractive Index: 1.577